Cas no 2089648-53-1 (Ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate)
Ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 2-(4-((DIMETHYLAMINO)METHYL)PHENYL)CYCLOPROPANECARBOXYLATE
- Ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate
-
- Inchi: 1S/C15H21NO2/c1-4-18-15(17)14-9-13(14)12-7-5-11(6-8-12)10-16(2)3/h5-8,13-14H,4,9-10H2,1-3H3
- InChI Key: GUAXNXFKRHSOLW-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CC1C1C=CC(CN(C)C)=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 282
- XLogP3: 2.2
- Topological Polar Surface Area: 29.5
Ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XW0165-10g |
ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate |
2089648-53-1 | 95% | 10g |
$1800 | 2023-09-07 |
Ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on Ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate
Comprehensive Overview of Ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate (CAS No. 2089648-53-1)
Ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate (CAS No. 2089648-53-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of cyclopropane derivatives, which are known for their diverse biological activities and utility in drug discovery. Its molecular structure combines a cyclopropane ring with an ethyl ester and a dimethylamino group, making it a versatile intermediate for further chemical modifications.
In recent years, the demand for cyclopropane-containing compounds has surged, driven by their role in medicinal chemistry. Researchers are particularly interested in how these structures can enhance drug potency and selectivity. Ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate is no exception, as its phenylcyclopropane core is often explored for its potential to interact with biological targets, such as enzymes and receptors. This aligns with the growing trend of small-molecule drug development, where precision and efficacy are paramount.
The compound's CAS No. 2089648-53-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its synthesis typically involves multi-step organic reactions, including cyclopropanation and esterification, which are well-documented in the literature. These methods are often optimized for yield and purity, reflecting the broader focus on green chemistry and sustainable practices in modern laboratories.
One of the most searched questions about Ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate revolves around its potential applications. While specific uses are often proprietary, the compound's structural motifs suggest relevance in central nervous system (CNS) drug development. The dimethylamino group, for instance, is a common pharmacophore in neuroactive compounds, hinting at possible interactions with neurotransmitter systems. This has led to increased interest from researchers exploring neurological disorders and psychiatric conditions.
Another hot topic in the field is the role of cyclopropane derivatives in cancer research. The strained ring system of cyclopropanes can impart unique reactivity, making them valuable in designing targeted therapies. While CAS No. 2089648-53-1 has not been extensively studied in this context, its structural analogs have shown promise in preclinical studies, fueling speculation about its potential.
From a technical standpoint, the compound's physical and chemical properties are essential for researchers. Its solubility, stability, and reactivity under various conditions are frequently queried in scientific forums. These properties are critical for formulation development, especially in the context of drug delivery systems. The ethyl ester moiety, for example, may influence the compound's bioavailability, a key consideration in pharmacokinetics.
In summary, Ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate (CAS No. 2089648-53-1) represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its potential applications in CNS drug development and cancer research, coupled with its unique structural features, make it a compound of enduring interest. As the scientific community continues to explore its possibilities, this molecule may well emerge as a cornerstone in future therapeutic innovations.
2089648-53-1 (Ethyl 2-(4-((dimethylamino)methyl)phenyl)cyclopropanecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)